3,3a-dihydropyrrolo[3,2-b][1,4]benzothiazin-2(1H)-one

• Molecular Formula: C10H8N2OS
• Molecular Weight: 204.25 g/mol
• IUPAC Name: 3,3a-dihydro-1H-pyrrolo[3,2-b][1,4]benzothiazin-2-one
• InChI: InChI=1S/C10H8N2OS/c13-9-5-8-10(12-9)11-6-3-1-2-4-7(6)14-8/h1-4,8H,5H2,(H,11,12,13)
• InChI Key: SFBGXNCNZMZBIY-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(=NC3=CC=CC=C3S2)NC1=O

Description

3,3a-Dihydropyrrolo[3,2-b][1,4]benzothiazin-2(1H)-one is a heterocyclic compound that features a fused ring system combining a pyrrole and a benzothiazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3a-dihydropyrrolo[3,2-b][1,4]benzothiazin-2(1H)-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminobenzenethiol with an α,β-unsaturated carbonyl compound, followed by cyclization to form the desired heterocyclic structure .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3,3a-Dihydropyrrolo[3,2-b][1,4]benzothiazin-2(1H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding dihydro or tetrahydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring or the heterocyclic nitrogen.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic ring or nitrogen atom .

Scientific Research Applications

3,3a-Dihydropyrrolo[3,2-b][1,4]benzothiazin-2(1H)-one has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound’s derivatives have shown potential as enzyme inhibitors and antimicrobial agents.

Medicine: Research is ongoing into its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: The compound is explored for use in organic electronics, such as organic solar cells and light-emitting diodes.

Mechanism of Action

The mechanism of action of 3,3a-dihydropyrrolo[3,2-b][1,4]benzothiazin-2(1H)-one depends on its specific application. In medicinal chemistry, it may act by inhibiting specific enzymes or interacting with molecular targets such as DNA or proteins. The exact pathways involved can vary, but typically involve binding to active sites or altering the function of biological molecules .

Comparison with Similar Compounds

Similar Compounds

Pyrrolo[3,2-b]pyrrole: Another heterocyclic compound with a similar fused ring system.

Benzothiazole: Shares the benzothiazine moiety but lacks the pyrrole ring.

IsoDPP (pyrrolo[3,2-b]pyrrole-1,4-dione): A derivative with different functional groups and properties.

Uniqueness

3,3a-Dihydropyrrolo[3,2-b][1,4]benzothiazin-2(1H)-one is unique due to its specific fused ring structure, which imparts distinct electronic and steric properties. This makes it particularly valuable in applications requiring precise molecular interactions and stability.